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Compound of Interest

Compound Name: 7-Methoxybenzofuran

Cat. No.: B1297906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, structure, and

analytical methodologies for 7-Methoxybenzofuran, a significant heterocyclic compound with

applications in medicinal chemistry and materials science.

Core Properties of 7-Methoxybenzofuran
7-Methoxybenzofuran, also known as 1-benzofuran-7-yl methyl ether, is a solid organic

compound.[1] Its fundamental chemical and physical properties are summarized in the table

below, providing a quick reference for researchers.

Property Value Source

Molecular Formula C₉H₈O₂ [2]

Molecular Weight 148.16 g/mol [2]

IUPAC Name 7-methoxy-1-benzofuran [2]

CAS Number 7168-85-6 [2]

Boiling Point 70-80°C at 10 mmHg [1]

Physical Form Solid [1]

Purity Typically 97% [1]
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Chemical Structure
The molecular structure of 7-Methoxybenzofuran consists of a fused benzene and furan ring

system, with a methoxy group substituted at the 7th position.

Chemical structure of 7-Methoxybenzofuran.

Experimental Protocols
The synthesis and characterization of 7-Methoxybenzofuran and its derivatives involve

several standard organic chemistry techniques. Below are generalized experimental protocols

based on methodologies reported for similar benzofuran compounds.

Synthesis of 7-Methoxybenzofuran Derivatives
A common route for the synthesis of 7-methoxybenzofuran derivatives starts from o-vanillin.

[1] The following is a representative synthetic workflow:

Synthesis

o-Vanillin Reaction with
Ethyl Chloroacetate

K2CO3, DMF Formation of
7-methoxybenzofuran ester Hydrazinolysis

Hydrazine monohydrate,
Methanol 7-methoxybenzofuran hydrazide Cyclization

Phenyl isothiocyanate,
NaOH 7-methoxybenzofuran-triazole

Click to download full resolution via product page

Synthetic workflow for a 7-methoxybenzofuran derivative.

General Procedure:

Ester Formation: o-Vanillin is reacted with ethyl chloroacetate in the presence of a base like

potassium carbonate in a solvent such as dimethylformamide (DMF) to yield a 7-
methoxybenzofuran-based ester.[1]

Hydrazide Formation: The resulting ester is then treated with hydrazine monohydrate in

methanol to produce the corresponding hydrazide.[1]
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Heterocyclic Ring Formation: The hydrazide can be further reacted, for example with phenyl

isothiocyanate followed by sodium hydroxide-induced cyclization, to form more complex

derivatives like 7-methoxybenzofuran-triazoles.[1]

Analytical Characterization
The structural confirmation of 7-Methoxybenzofuran and its derivatives is typically achieved

through a combination of spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

1H NMR: Provides information on the number and environment of hydrogen atoms. For 7-
Methoxybenzofuran, characteristic peaks would be expected for the aromatic protons and

the methoxy group protons.

13C NMR: Identifies the number and types of carbon atoms in the molecule. The spectrum

would show distinct signals for the carbons in the benzofuran ring system and the methoxy

carbon.[3][4]

Infrared (IR) Spectroscopy:

IR spectroscopy is used to identify the functional groups present in the molecule. The

spectrum of a 7-methoxybenzofuran derivative would typically show characteristic

absorption bands for C-O stretching (ether linkage), C=C stretching (aromatic rings), and C-

H bonds.[3][5] The sample for IR analysis can be prepared as a potassium bromide (KBr)

disc or using the mull technique.

Mass Spectrometry (MS):

Mass spectrometry is employed to determine the molecular weight and fragmentation pattern

of the compound.[6] Electrospray ionization (ESI) is a common technique used for the

analysis of such molecules.[7] The mass-to-charge ratio (m/z) of the molecular ion peak

confirms the molecular weight.

Biological Activity
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Benzofuran and its derivatives are known to exhibit a wide range of biological activities,

including potential anticancer and anti-tyrosinase properties.[1][8][9] Specifically, certain 7-
methoxybenzofuran-triazole hybrids have been investigated as tyrosinase inhibitors, which

could have applications in conditions related to melanin overproduction.[1] Some benzofuran

derivatives have also been studied for their potential to inhibit the mTOR signaling pathway,

which is often dysregulated in cancer.[10]

Safety and Handling
7-Methoxybenzofuran is classified as a warning-level hazard. It is reported to cause skin and

serious eye irritation, and may cause respiratory irritation.[2] Appropriate personal protective

equipment, including gloves and safety glasses, should be worn when handling this compound.

All work should be conducted in a well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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